Cas no 2167669-30-7 (1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine)

• Product Name: 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine
• CAS No: 2167669-30-7
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5950632
• PubChem ID: 165785640
• Update Time: 2025-10-29

1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine
• EN300-1273725
• 2167669-30-7

• Inchi： 1S/C12H16N2/c1-3-7-13-11-4-5-12-10(9-11)6-8-14(12)2/h3-5,9,13H,1,6-8H2,2H3
• InChI Key： UBZYEVRSLZDFPA-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(=CC=2CC1)NCC=C

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine

1-Methyl-N-(Prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine (CAS No. 2167669-30-7): An Emerging Compound in Medicinal Chemistry

1-Methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine (CAS No. 2167669-30-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine.

Chemical Structure and Properties

The chemical structure of 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine is characterized by a substituted indole ring with a methyl group at the 1-position and an allylamine substituent at the 5-position. The indole ring is a common motif in many bioactive molecules, contributing to the compound's potential for various biological activities. The presence of the allylamine group adds further complexity and reactivity to the molecule, making it an interesting target for synthetic and biological studies.

The physical properties of 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine include its solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental settings, including in vitro assays and animal models. Additionally, the compound's stability under different conditions is an important factor to consider in its application and storage.

Synthesis Methods

The synthesis of 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine has been reported using several methodologies. One common approach involves the reaction of 5-bromoindoline with methyl iodide to form the N-methylated intermediate, followed by nucleophilic substitution with allylamine. This method provides a high yield and purity of the final product. Another approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the allyl group directly onto the indole ring.

The choice of synthetic route depends on factors such as cost, availability of starting materials, and desired scale of production. Recent advancements in catalytic methods have also contributed to more efficient and environmentally friendly synthesis strategies for this compound.

Biological Activities and Therapeutic Potential

1-Methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine has shown promising biological activities in various preclinical studies. One area of significant interest is its potential as an antidepressant agent. Indole derivatives have long been studied for their effects on serotonin receptors, which play a crucial role in mood regulation. Research has indicated that 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amine exhibits selective binding to serotonin receptors, suggesting its potential as a novel antidepressant candidate.

In addition to its antidepressant properties, this compound has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 1-methyl-N-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-5-amnine may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 1-methyl-N-(prop--en--yl)--dihydro-H-indol--amine into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at various doses with no significant adverse effects.

Further research is needed to fully understand the pharmacokinetics and pharmacodynamics of this compound. Ongoing studies are focusing on optimizing dosing regimens and identifying potential drug interactions. Additionally, efforts are being made to explore its efficacy in treating specific conditions such as major depressive disorder and chronic inflammatory diseases.

Conclusion

1-Methyl-N-(prop--en--yl)--dihydro-H-indol--amine (CAS No. 2167669--7) represents a promising new compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in medicinal chemistry. As more clinical data becomes available, it is expected that this compound will play a significant role in advancing our understanding of indole derivatives and their applications in drug discovery.